2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95%

• IUPAC Name: 2-nitro-4-[2-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C13H8F3NO3/c14-13(15,16)10-4-2-1-3-9(10)8-5-6-12(18)11(7-8)17(19)20/h1-7,18H
• InChI Key: UIKJSSZHGQEPAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C13H8F3NO3
• DSSTOX Substance ID: DTXSID00686303
• Molecular Weight: 283.20 g/mol
• CAS RN: 1261975-29-4

Description

2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% (2-NTP) is a compound with a wide range of applications in the scientific research field. It is a highly reactive compound that has been used in various experiments to explore its various properties and effects.

Scientific Research Applications

2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% has been used in various scientific research applications including organic synthesis, drug discovery, and materials science. In organic synthesis, 2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% has been used as a reagent for the synthesis of various compounds including 2-nitrophenyl esters, 2-nitrophenyl ethers, and 2-nitrophenyl sulfones. In drug discovery, 2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% has been used as a starting material for the synthesis of various drugs such as anti-inflammatory drugs, antidepressants, and anticonvulsants. In materials science, 2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% has been used as a starting material for the synthesis of various polymers and other materials.

Mechanism of Action

2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% is a highly reactive compound and its reactivity is due to its ability to form a variety of intermediates. The intermediates formed by 2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% can be used to form various products in organic synthesis, drug discovery, and materials science. The intermediates formed by 2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% can also be used to catalyze various reactions such as the Diels-Alder reaction, the nitration of aromatic compounds, and the oxidation of alcohols.
Biochemical and Physiological Effects
2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that 2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% has antioxidant and anti-inflammatory properties. 2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% has also been shown to have anticonvulsant and antidepressant effects in animal models. In addition, 2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% has been shown to have cytotoxic effects on cancer cells.

Advantages and Limitations for Lab Experiments

2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% is a highly reactive compound and has many advantages for lab experiments. It is relatively inexpensive and easy to obtain, and it is stable under a wide range of conditions. In addition, it has a high yield, is non-toxic, and has a low boiling point. However, there are some limitations to using 2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% in lab experiments. It is highly flammable and can be explosive under certain conditions. In addition, it is corrosive and can cause skin and eye irritation.

Future Directions

The potential future directions for 2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% are numerous. It could be used as a starting material for the synthesis of new drugs, polymers, and other materials. It could also be used as a catalyst for various reactions. In addition, further research could be done to explore its potential biochemical and physiological effects. Finally, more research could be done to explore its potential applications in other areas such as agriculture, food science, and environmental science.

Synthesis Methods

2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% is synthesized from 2-nitro-4-chlorophenol and 2-trifluoromethylphenol in a two-step reaction. The first step is the reaction of 2-nitro-4-chlorophenol with a base such as potassium carbonate to form 2-nitro-4-chlorophenoxide. The second step is the reaction of 2-nitro-4-chlorophenoxide with 2-trifluoromethylphenol in the presence of an acid such as hydrochloric acid to form 2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95%. The reaction is typically carried out at room temperature and the yield of 2-Nitro-4-(2-trifluoromethylphenyl)phenol, 95% is typically around 95%.